N,N-Diisobutyl-2-(octyl(phenyl)phosphoryl)acetamide

• IUPAC Name: N,N-bis(2-methylpropyl)-2-[octyl(phenyl)phosphoryl]acetamide
• InChI: InChI=1S/C24H42NO2P/c1-6-7-8-9-10-14-17-28(27,23-15-12-11-13-16-23)20-24(26)25(18-21(2)3)19-22(4)5/h11-13,15-16,21-22H,6-10,14,17-20H2,1-5H3
• InChI Key: SGZRFMMIONYDQU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCP(=O)(CC(=O)N(CC(C)C)CC(C)C)C1=CC=CC=C1
• Molecular Formula: C24H42NO2P
• DSSTOX Substance ID: DTXSID301003212
• Molecular Weight: 407.6 g/mol
• Physical Description: Colorless to light-yellow solid; [Strem Chemicals MSDS]
• CAS RN: 83242-95-9

Description

N,N-Diisobutyl-2-(octyl(phenyl)phosphoryl)acetamide (DOPPA) is a phosphorylated amide that has been used in scientific research for its ability to act as a phosphorylation-dependent enzyme inhibitor. It has been used in a variety of biochemical and physiological studies, and has been found to have a wide range of applications.

Scientific Research Applications

• Structural Studies in Organic Chemistry : It's used for structural studies in organic chemistry, aiding in the understanding of molecular structures and interactions (Nikonov et al., 2016).

• Selective Recovery of Lithium : N,N-bis(2-ethylhexyl) acetamide, a related compound, has potential as an organic synergist for the selective recovery of lithium from simulated brine (Huifang et al., 2019).

• Synthesis of Antimalarial Drugs : It serves as an intermediate in the natural synthesis of antimalarial drugs (Magadum & Yadav, 2018).

• Anticancer Activity : Certain derivatives have shown anticancer activity, targeting the VEGFr receptor (Sharma et al., 2018).

• Antimicrobial and Hemolytic Activity : Some derivatives exhibit selective high inhibitory effects against certain pathogens like Aspergillus niger and Staphylococcus aureus, and also have hemolytic activity (Ghazzali et al., 2012).

• Selective Antiproliferative Activity : Atropisomeric derivatives have shown selective antiproliferative activity against human breast and prostate cancer cell lines (Ramos et al., 2014).

• Conformational Analysis : Studies have been conducted on its conformational behavior in solution, with emphasis on intramolecular hydrogen contacts and steric factors (Kuznetsova et al., 2021).

• Actinides Removal : It has been used for the removal of actinides like UO2 2+ and Pu4+ from acidic waste solutions in fuel reprocessing experimental plants (Pietrelli et al., 1991).

• Metal Complexation Studies : The compound has been studied for its ability to form complexes with metal ions like Eu(III) and Am(III), demonstrating its potential in metal ion separation and extraction processes (Wang et al., 2013).

Mechanism of Action

Target of Action

The primary target of CMPO is metals in acidic solutions . It is used as a redox active extractant for the extraction of these metals .

Mode of Action

CMPO interacts with its targets through an adsorption mechanism that includes hydrogen bonding and intramolecular hydrogen bonding . This interaction allows CMPO to bind to the metals in the solution and facilitate their extraction .

Result of Action

The primary result of CMPO’s action is the extraction of metals from acidic solutions . By binding to these metals, CMPO facilitates their removal from the solution .

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements include H315-H319-H335. The precautionary statements include P264-P280-P302+P352-P304+P340-P305+P351+P338.

Future Directions

The compound has been used in research for the detection of the uranyl ion and DNA. It has been shown to be effective in capturing uranyl (UO. 2 2+) at the porous layer surface of silicon nanopillars for fluorescence detection. This suggests potential future applications in the field of fluorescence research.